3-[3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propionate
Catalog No.
S1622357
CAS No.
M.F
C23H22N4O4S
M. Wt
450.5 g/mol
Availability
Inquiry
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Product Name
3-[3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propionate
IUPAC Name
[3-(3-methylsulfanyl-7-propanoyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)phenyl] propanoate
Molecular Formula
C23H22N4O4S
Molecular Weight
450.5 g/mol
InChI
InChI=1S/C23H22N4O4S/c1-4-18(28)27-17-12-7-6-11-16(17)20-21(24-23(32-3)26-25-20)31-22(27)14-9-8-10-15(13-14)30-19(29)5-2/h6-13,22H,4-5H2,1-3H3
InChI Key
INXSLIVYDFMDPK-UHFFFAOYSA-N
SMILES
CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=CC(=CC=C4)OC(=O)CC
Canonical SMILES
CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=CC(=CC=C4)OC(=O)CC
XLogP3
3.5
Dates
Modify: 2023-07-18
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